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Compound of Interest

Compound Name: 14α-Hydroxy Paspalinine

Cat. No.: B161483 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

14α-Hydroxy Paspalinine, a naturally occurring indole diterpene mycotoxin. Due to its

potential toxicity, this compound and any contaminated materials must be handled and

disposed of as hazardous chemical waste. The following procedures are designed to ensure

the safety of laboratory personnel and compliance with environmental regulations.

Hazard Assessment and Classification
14α-Hydroxy Paspalinine belongs to the paspaline-derived indole-diterpenes, a class of

fungal metabolites known for their biological activity. While specific toxicity data for this

compound is not readily available, related indole diterpenes are recognized as tremorgenic and

neurotoxic mycotoxins. Some also exhibit cytotoxic properties. Therefore, 14α-Hydroxy
Paspalinine should be handled with caution as a potentially toxic substance.
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Property Value

Chemical Formula C₂₇H₃₁NO₅

Molecular Weight 449.5 g/mol

Appearance Solid

Storage Temperature -20°C

Known Biological Activity
Anti-insectan, reduces weight gain in H. zea

larvae[1]

Personal Protective Equipment (PPE)
Before handling 14α-Hydroxy Paspalinine for disposal, ensure the following PPE is worn:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If there is a risk of aerosolization of the solid compound, a properly

fitted respirator (e.g., N95 or higher) should be used.

Step-by-Step Disposal Procedure
The primary principle for the disposal of 14α-Hydroxy Paspalinine is to treat it as hazardous

chemical waste. Under no circumstances should this compound be disposed of down the drain

or in regular trash.

Step 1: Waste Segregation

Solid Waste:

Collect any solid 14α-Hydroxy Paspalinine, including unused or expired product and

contaminated consumables (e.g., weigh boats, pipette tips, gloves), in a designated,

chemically compatible, and clearly labeled hazardous waste container.
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Do not mix with other incompatible waste streams. For example, keep it separate from

strong acids, bases, and oxidizing agents.

Liquid Waste:

If 14α-Hydroxy Paspalinine has been dissolved in a solvent, the entire solution is

considered hazardous waste.

Collect the liquid waste in a sealed, leak-proof, and chemically compatible container (e.g.,

a high-density polyethylene bottle).

Do not mix halogenated and non-halogenated solvent wastes unless permitted by your

institution's waste management guidelines.

Step 2: Waste Container Labeling

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include:

The full chemical name: "14α-Hydroxy Paspalinine"

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

The primary hazard associated with the waste (e.g., "Toxic").

The name and contact information of the generating researcher or lab.

Step 3: Storage of Hazardous Waste

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.

The SAA should be at or near the point of waste generation.

Ensure secondary containment (e.g., a larger, chemically resistant bin) is used to prevent

spills.
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Keep the waste container closed at all times, except when adding waste.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Follow all institutional procedures for waste pickup and documentation.

Spill Management
In the event of a spill of solid 14α-Hydroxy Paspalinine:

Alert Personnel: Inform others in the immediate area of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

Don PPE: Wear the appropriate PPE as described in Section 2.

Containment: Gently cover the spill with an absorbent material suitable for chemical spills to

prevent further dispersal. Avoid raising dust.

Cleanup: Carefully scoop the absorbent material and spilled compound into the designated

hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol or methanol), and

collect the cleaning materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department.

Experimental Protocols Cited
While this document focuses on disposal, the biological activity of 14α-Hydroxy Paspalinine
was noted in a study by Staub et al. (1993), where dietary administration of 100 ppm of the

compound reduced weight gain in H. zea first instar larvae by 91%.[1]

Visual Workflow for Disposal
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of 14α-Hydroxy Paspalinine.
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Caption: Disposal workflow for 14α-Hydroxy Paspalinine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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